Cas no 2092500-96-2 (tert-butyl 5-amino-1,2-thiazole-3-carboxylate)

• Product Name: tert-butyl 5-amino-1,2-thiazole-3-carboxylate
• CAS No: 2092500-96-2
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD30189190
• CID: 5685355
• PubChem ID: 121232200
• Update Time: 2023-11-24

tert-butyl 5-amino-1,2-thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-aminoisothiazole-3-carboxylate
• 2092500-96-2
• tert-butyl 5-amino-1,2-thiazole-3-carboxylate
• EN300-24477804
• 3-Isothiazolecarboxylic acid, 5-amino-, 1,1-dimethylethyl ester

• MDL： MFCD30189190
• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-7(11)5-4-6(9)13-10-5/h4H,9H2,1-3H3
• InChI Key： WNGVXFQHLMBNGY-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±33.0 °C(Predicted)
• pka: 3.74±0.10(Predicted)